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Compound of Interest

Compound Name: Gageotetrin C

Cat. No.: B12379573

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis. It has
garnered interest within the scientific community due to its notable antimicrobial and antifungal
activities, coupled with low cytotoxicity against human cell lines. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Gageotetrin C,
detailed experimental protocols for its study, and an examination of its proposed mechanism of
action.

Physicochemical Properties

Gageotetrin C is a complex molecule comprising a tetrapeptide moiety linked to a novel fatty
acid. Its fundamental properties have been characterized through various analytical
techniques.

Tabulated Physical and Chemical Data

The following table summarizes the key quantitative data available for Gageotetrin C.
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Property Value Source

Molecular Formula C37H68N409 PubChem CID: 102225145
Molecular Weight 713.0 g/mol PubChem CID: 102225145
Monoisotopic Mass 712.49862976 Da PubChem CID: 102225145

(25)-2-[[(25)-2-[[(2S)-2-
[[(2S)-4-carboxy-2-[[(3R)-3-
hydroxy-8,10-
dimethyldodecanoyllamino]but
IUPAC Name PubChem CID: 102225145
anoyllamino]-4-
methylpentanoyllamino]-4-
methylpentanoyllamino]-4-

methylpentanoic acid

Amorphous solid (inferred from
Appearance [1]
related compounds)

Melting Point Not available
Solubility Not available
HR-ESIMS ([M+H]+) m/z 713.5078 [2]

Experimental Protocols

Detailed experimental methodologies for the isolation, structural elucidation, and bioactivity
assessment of Gageotetrin C have been established, primarily based on the protocols
developed for closely related lipopeptides produced by Bacillus subtilis.[1]

Isolation and Purification of Gageotetrin C

The following workflow outlines the general procedure for obtaining pure Gageotetrin C from
Bacillus subtilis culture.
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Caption: Isolation and Purification Workflow for Gageotetrin C.

Methodology:
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o Fermentation: The Bacillus subtilis strain is cultured in a suitable broth medium under
optimized conditions of salinity, pH, and temperature to maximize the production of
secondary metabolites.[1]

o Extraction: The fermentation broth is subjected to solvent extraction, typically with ethyl
acetate, to isolate the lipopeptides from the aqueous medium.[1]

 Purification: The crude extract is then purified using a combination of chromatographic
techniques. Flash column chromatography is often employed for initial fractionation, followed
by reversed-phase high-performance liquid chromatography (HPLC) to achieve high purity of
Gageotetrin C.[1]

Structural Elucidation

The chemical structure of Gageotetrin C was determined using a combination of spectroscopic
methods.

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESIMS)
is used to determine the exact molecular weight and molecular formula of the compound.[2]

e NMR Spectroscopy: 1D (1H and 13C) and 2D (COSY, HSQC, HMBC) nuclear magnetic
resonance spectroscopy are employed to elucidate the planar structure, including the amino
acid sequence and the fatty acid chain.

o Chiral Analysis: The absolute stereochemistry of the amino acid residues is typically
determined by acid hydrolysis followed by derivatization with a chiral reagent (e.g., Marfey's
reagent) and subsequent chromatographic analysis.[1]

Antimicrobial Activity Assay

The antimicrobial potency of Gageotetrin C is commonly evaluated using a standard broth
microdilution method to determine the Minimum Inhibitory Concentration (MIC).
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Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).
Methodology:
o Atwo-fold serial dilution of Gageotetrin C is prepared in a 96-well microtiter plate.
o Each well is inoculated with a standardized suspension of the target bacterium or fungus.
e The plates are incubated under conditions suitable for the growth of the microorganism.

e The MIC is determined as the lowest concentration of Gageotetrin C that completely inhibits
visible microbial growth.

Mechanism of Action
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The precise signaling pathways involved in the antimicrobial action of Gageotetrin C have not
been fully elucidated. However, based on studies of other linear lipopeptides from Bacillus

subtilis, a general mechanism of action has been proposed. The primary target is believed to
be the microbial cell membrane.[3][4]
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Caption: Proposed Antimicrobial Mechanism of Action for Gageotetrin C.

The antimicrobial activity of linear lipopeptides like Gageotetrin C is thought to be a multi-step
process:
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» Electrostatic Interaction: The lipopeptide initially interacts with the microbial cell membrane.

e Membrane Perturbation: The fatty acid portion of the molecule inserts into the hydrophobic
core of the cell membrane, leading to the formation of pores or channels.[3] This disrupts the
integrity of the membrane.

» lon Leakage: The formation of pores leads to an uncontrolled flux of ions across the
membrane, causing depolarization and disrupting essential cellular processes.

o Cell Death: The loss of membrane potential and essential ions ultimately results in cell death.

In addition to direct membrane disruption, other mechanisms that may contribute to the
antimicrobial effects of Bacillus lipopeptides include the inhibition of cell wall synthesis and the
disruption of quorum sensing and biofilm formation.[3][5]

Biological Activity

Gageotetrin C exhibits potent antimicrobial activity against a range of bacteria and fungi, with
reported MIC values in the range of 0.01-0.06 pM.[6][7] Notably, it has been shown to have no
significant cytotoxicity against human cancer cell lines, with a G150 value greater than 30
pg/ml.[6][7] This favorable therapeutic window highlights its potential as a lead compound for
the development of new anti-infective agents.

Conclusion

Gageotetrin C is a promising antimicrobial lipopeptide with well-defined chemical properties
and a proposed mechanism of action centered on microbial membrane disruption. The detailed
experimental protocols for its study, along with its potent and selective bioactivity, make it an
important subject for further research in the fields of natural product chemistry, microbiology,
and drug development. Future investigations are warranted to fully elucidate its specific
molecular targets and to explore its therapeutic potential in preclinical and clinical settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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